Cas no 2227886-58-8 ((1S)-2,2,2-trifluoro-1-(5-methylfuran-2-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(5-methylfuran-2-yl)ethan-1-ol
• CAS No: 2227886-58-8
• MF: C₇H₇F₃O₂
• MW: 180.124492883682
• CID: 5762049
• PubChem ID: 25323550
• Update Time: 2025-05-27

(1S)-2,2,2-trifluoro-1-(5-methylfuran-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1950123
• 2227886-58-8
• (1S)-2,2,2-trifluoro-1-(5-methylfuran-2-yl)ethan-1-ol

• Inchi： 1S/C7H7F3O2/c1-4-2-3-5(12-4)6(11)7(8,9)10/h2-3,6,11H,1H3/t6-/m0/s1
• InChI Key： LSWBOGKYWKNEBE-LURJTMIESA-N
• SMILES： FC([C@H](C1=CC=C(C)O1)O)(F)F

Computed Properties

• Exact Mass: 180.03981395g/mol
• Monoisotopic Mass: 180.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (1S)-2,2,2-trifluoro-1-(5-methylfuran-2-yl)ethan-1-ol

Recent Advances in the Study of (1S)-2,2,2-trifluoro-1-(5-methylfuran-2-yl)ethan-1-ol (CAS: 2227886-58-8)

In recent years, the compound (1S)-2,2,2-trifluoro-1-(5-methylfuran-2-yl)ethan-1-ol (CAS: 2227886-58-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral trifluoromethylated alcohol has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals targeting central nervous system (CNS) disorders and infectious diseases. The unique structural features of this compound, including the trifluoromethyl group and the furan ring, contribute to its enhanced metabolic stability and binding affinity to biological targets.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the asymmetric synthesis of (1S)-2,2,2-trifluoro-1-(5-methylfuran-2-yl)ethan-1-ol using a novel biocatalytic approach. The researchers employed engineered ketoreductases to achieve high enantioselectivity (ee >99%) and yield (up to 92%). This green chemistry method not only improved the efficiency of the synthesis but also reduced the environmental impact compared to traditional metal-catalyzed processes. The study highlighted the scalability of this approach, making it suitable for industrial production.

Another significant advancement was reported in a 2024 paper in ACS Chemical Biology, which investigated the biological activity of (1S)-2,2,2-trifluoro-1-(5-methylfuran-2-yl)ethan-1-ol derivatives. The researchers synthesized a series of analogs and evaluated their inhibitory effects on bacterial efflux pumps, a major mechanism of antibiotic resistance. Several derivatives demonstrated potent activity against multidrug-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) in the low micromolar range. These findings suggest that this compound class could serve as a promising scaffold for developing new antibiotics to combat resistant bacterial strains.

In the realm of CNS drug discovery, a 2023 study in Bioorganic & Medicinal Chemistry Letters revealed that (1S)-2,2,2-trifluoro-1-(5-methylfuran-2-yl)ethan-1-ol derivatives exhibit high affinity for GABA_A receptors. Molecular docking studies indicated that the trifluoromethyl group forms critical hydrophobic interactions with the receptor's binding pocket, while the furan ring contributes to π-π stacking. These insights could guide the design of next-generation anxiolytics and sedatives with improved selectivity and reduced side effects.

Pharmacokinetic studies of (1S)-2,2,2-trifluoro-1-(5-methylfuran-2-yl)ethan-1-ol have also progressed significantly. A 2024 publication in Drug Metabolism and Disposition reported favorable ADME (absorption, distribution, metabolism, and excretion) properties for this compound, including good oral bioavailability (68% in rat models) and a half-life of approximately 5 hours. The study also identified the major metabolic pathways, which involve oxidation of the furan ring and conjugation of the hydroxyl group, providing valuable information for future drug development efforts.

Looking ahead, researchers are exploring the potential of (1S)-2,2,2-trifluoro-1-(5-methylfuran-2-yl)ethan-1-ol in other therapeutic areas, including antiviral and anticancer applications. Preliminary in vitro studies have shown activity against influenza A virus and certain cancer cell lines, though further optimization and in vivo validation are needed. The compound's versatility and the growing body of research supporting its biological relevance make it a compelling subject for continued investigation in chemical biology and drug discovery.